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Compound of Interest

2,6-Dichloro-3-nitrobenzene-1-
Compound Name:
sulfonyl chloride

cat. No.: B1323167

An In-depth Technical Guide to the Safety of 2,6-Dichloro-3-nitrobenzene-1-sulfonyl
chloride

This document provides a comprehensive overview of the safety data for 2,6-Dichloro-3-
nitrobenzene-1-sulfonyl chloride, intended for researchers, scientists, and professionals in
drug development. The information is compiled from publicly available Safety Data Sheets
(SDS) and chemical databases.

Chemical Identification

This section provides basic identification details for 2,6-Dichloro-3-nitrobenzene-1-sulfonyl
chloride.
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Identifier Value
CAS Number 276702-53-5[1]
IUPAC Name 2,6-dichloro-3-nitrobenzenesulfonyl chloride[1]

Molecular Formula

CeH2CIsNO4S[1]

Molecular Weight

290.5 g/mol [1]

Canonical SMILES

O=--INVALID-LINK--C1=CC=C(C)C(S(=0)
(=0)Cl=C1CI[1]

InChl Key

KMRQWMSLMFLCKC-UHFFFAOYSA-N[1]

Physical and Chemical Properties

A summary of the key physical and chemical properties is presented below. Limited data is

available in the provided search results.

Property

Value

Purity

>95.0%[1][2]

Physical State

Solid[3][4][5]

Appearance Beige Solid[3]
159 - 160 °C (for a similar compound, 3,5-
Melting Point Dichloro-4-(2-chloro-4-nitrophenoxy)benzene-1-

sulfonyl chloride)[3]

Storage Temperature

2-8°C, stored under inert gas|[2]

Hazard Identification and GHS Classification

This substance is classified as hazardous. The following table summarizes its GHS

classification.
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Category Details

GHSO07 (Harmful/lrritant)[1], GHSO05 (Corrosion)

GHS Pictograms
[51[6]

Signal Word Danger[6][7][8]

H302: Harmful if swallowed[1]. H314: Causes

severe skin burns and eye damage[6][7][8].

Hazard Statements

P101: If medical advice is needed, have product
container or label at hand[1]. P260: Do not
breathe dusts or mists. P280: Wear protective
gloves/protective clothing/eye protection/face
protection[6]. P301+P310: IF SWALLOWED:
Immediately call a POISON CENTER/doctor.
P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Precautionary Statements

Remove contact lenses, if present and easy to

do. Continue rinsing[6][8].

Experimental Protocols

The quantitative data presented in typical Safety Data Sheets, such as melting points and
toxicity values, are generally derived from standardized testing methods established by
international bodies like the OECD (Organisation for Economic Co-operation and Development)
or from existing scientific literature. The provided search results commonly reference "lit." or do
not specify the exact experimental protocol used to determine these values. For detailed
methodologies, researchers should consult comprehensive chemical databases or the primary
literature that originally reported these properties.

Handling, Storage, and Reactivity

Proper handling and storage are critical to ensure safety.
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Aspect

Recommendation

Handling

Use only in a well-ventilated area or under a
chemical fume hood[8][9]. Avoid breathing
dust[8]. Avoid contact with skin, eyes, and
clothing[9]. Wear appropriate personal
protective equipment (PPE)[9]. Ground all
equipment when handling[9].

Storage

Keep container tightly closed in a dry, cool, and
well-ventilated place[3]. Store locked up[8].

Store under an inert atmosphere[8].

Incompatible Materials

Strong oxidizing agents, strong bases[8][9]. The
material may decompose on exposure to moist

air or water[10].

Hazardous Decomposition

Upon decomposition, it can release nitrogen
oxides (NOx), carbon monoxide (CO), carbon
dioxide (CO2), sulfur oxides, and hydrogen
chloride gas[8][10].

Logical Workflow for Safe Handling

The following diagram illustrates a logical workflow for the safe handling of 2,6-Dichloro-3-

nitrobenzene-1-sulfonyl chloride from receipt to disposal.
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Preparation & Handling

Receive & Inspect
Chemical

Store in Cool, Dry,
Inert Atmosphere (2-8°C)

Don PPE:
- Safety Goggles/Face Shield
- Chemical Resistant Gloves

- Protective Clothing

Handle in Fume Hood

Emergency Response ‘;sposal

Decontaminate

Spill Occurs Work Area

Skin/Eye Contact

Dispose of Waste via
Approved Disposal Plant

Contain Spill Flush with Water
(Do not use water) (15+ min)

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: Safe handling workflow for hazardous sulfonyl chlorides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [2,6-Dichloro-3-nitrobenzene-1-sulfonyl chloride safety
data sheet]. BenchChem, [2025]. [Online PDF]. Available at:
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chloride-safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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